Cas no 6419-33-6 (4-Pyridinecarboxylicacid, 2-[(4-aminophenyl)methylene]hydrazide)

4-Pyridinecarboxylicacid, 2-[(4-aminophenyl)methylene]hydrazide structure
6419-33-6 structure
Product Name:4-Pyridinecarboxylicacid, 2-[(4-aminophenyl)methylene]hydrazide
CAS No:6419-33-6
MF:C13H12N4O
MW:240.260581970215
CID:507616
Update Time:2026-04-29

4-Pyridinecarboxylicacid, 2-[(4-aminophenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 2-[(4-aminophenyl)methylene]hydrazide
    • 1'(or 2')-(p-aminobenzylidene)isonicotinohydrazide
    • N-[(E)-(4-aminophenyl)methylideneamino]pyridine-4-carboxamide
    • isonicotinic acid-(4-amino-benzylidenehydrazide)
    • Isonicotinsaeure-(4-amino-benzylidenhydrazid)
    • N-[(1E)-2-(4-aminophenyl)-1-azavinyl]-4-pyridylcarboxamide

Computed Properties

  • Exact Mass: 240.10100
  • Monoisotopic Mass: 240.101111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 80.4

Experimental Properties

  • Density: 1.24
  • Refractive Index: 1.636
  • PSA: 80.37000
  • LogP: 2.39980

4-Pyridinecarboxylicacid, 2-[(4-aminophenyl)methylene]hydrazide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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